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Compound of Interest

Compound Name: Barium metaborate monohydrate

Cat. No.: B171109 Get Quote

An In-depth Technical Guide to the Material Safety of Barium Metaborate Monohydrate

Introduction
Barium metaborate monohydrate (Ba(BO₂)₂·H₂O) is an inorganic compound used in various

industrial applications, including as a flame retardant, corrosion inhibitor, and as an anti-rust

pigment in coatings. Its utility in polymer composites is noted for enhancing thermal stability.[1]

Given its presence in industrial and laboratory settings, a thorough understanding of its

material safety profile is essential for researchers, scientists, and professionals involved in its

handling and application.

This technical guide provides a comprehensive overview of the safety data for barium
metaborate monohydrate, including its physicochemical properties, toxicological profile, and

safe handling procedures. The information is compiled from multiple safety data sheets and

scientific resources to ensure a detailed and accurate presentation for the intended scientific

audience.

Physicochemical Properties
The physical and chemical characteristics of a substance are fundamental to understanding its

potential hazards and behavior in various environments. Barium metaborate monohydrate is

a white crystalline powder.[1][2] It is described as stable under normal temperatures and

pressures.[3][4]
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Property Value Citation(s)

Molecular Formula B₂BaH₂O₅ (or B₂BaO₄·H₂O) [5][6]

Molecular Weight ~240.97 g/mol [1][5][6]

Appearance White crystalline powder [1][2][7]

Melting Point >900 °C [2][8]

Density 3.25 - 3.35 g/cm³ [2][7][8]

pH of Aqueous Suspension 10.14 [1]

Solubility
Slightly soluble in water;

soluble in dilute acids.

Chemical Stability
Stable under normal

conditions.
[3][4]

Toxicological Profile
The toxicological data informs the potential health hazards associated with exposure. Barium
metaborate monohydrate is classified as harmful if swallowed or inhaled.[6] Toxicity studies

have categorized it as having moderate toxicity (Toxicity Category III).[1]
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Endpoint Classification / Value Citation(s)

Acute Oral Toxicity
Category 4 (Harmful if

swallowed)
[5][6][9]

Acute Inhalation Toxicity Category 4 (Harmful if inhaled) [4][6]

Acute Dermal Toxicity No data available [6]

Skin Corrosion/Irritation May cause skin irritation. [3]

Serious Eye Damage/Irritation
No data available, but contact

should be avoided.
[3]

Respiratory/Skin Sensitization No data available [6]

Germ Cell Mutagenicity No data available [6]

Carcinogenicity
Not listed by ACGIH, IARC,

NTP, or CA Prop 65.
[3]

Reproductive Toxicity No data available [6]

Developmental Toxicity
NOEL of 10 mg/kg/day in

rabbits.
[1]

Hazard Identification and GHS Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for communicating hazard information.

Hazard Class Category Hazard Statement

Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed

Acute Toxicity (Inhalation) Category 4 H332: Harmful if inhaled

GHS Label Elements:

Signal Word: Warning[2][5][6]

Hazard Pictogram:
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alt text

Hazard Statements:

H302: Harmful if swallowed.[5]

H332: Harmful if inhaled.[10]

Precautionary Statements:

P261: Avoid breathing dust.[6]

P264: Wash hands and exposed skin thoroughly after handling.[5][9]

P270: Do not eat, drink or smoke when using this product.[5][9]

P301+P312 / P301+P317: IF SWALLOWED: Call a POISON CENTER or doctor/physician

if you feel unwell.[4][9]

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

[6]

P330: Rinse mouth.[5][9]

P501: Dispose of contents/container to an approved waste disposal plant.[5][9]
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Identified Hazards

Resulting GHS Label Elements
Acute Oral Toxicity

(Category 4)
Signal Word
(Warning)

leads to

Acute Inhalation Toxicity
(Category 4)

Pictogram
(Exclamation Mark)

requires

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b171109?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Analysis

Toxicological Evaluation

Hazard & Risk Assessment

Identity & Purity

Molecular Weight

Solubility, pH

Acute Oral
Toxicity (OECD 423)

Informs

Acute Inhalation
Toxicity (OECD 436)

Skin/Eye Irritation
(OECD 404/405)

Further Studies
(e.g., Repeat Dose)

GHS Classification

Data for

Develop SDS

Define Safe Handling
(PPE, Storage)
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Route of Exposure

Immediate Action

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air
Provide Oxygen/Artificial Respiration

if needed

Remove Contaminated Clothing
Flush with Water for 15 min

Flush with Water for 15 min
Lift Eyelids

Rinse Mouth with Water
DO NOT induce vomiting

Seek Professional
Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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